Cas no 1261564-25-3 (2-Fluorobenzo[d]thiazol-5-ol)

• Product Name: 2-Fluorobenzo[d]thiazol-5-ol
• CAS No: 1261564-25-3
• MF: C₇H₄FNOS
• MW: 169.176163673401
• CID: 4691919
• Update Time: 2025-07-25

2-Fluorobenzo[d]thiazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-Fluorobenzo[d]thiazol-5-ol
• 2-fluoro-5-hydroxybenzothiazole
• FCH1191424
• AX8277359

• Inchi： 1S/C7H4FNOS/c8-7-9-5-3-4(10)1-2-6(5)11-7/h1-3,10H
• InChI Key： VENCUPLVTNQFPW-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=C(C=CC1=2)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• XLogP3: 2.7
• Topological Polar Surface Area: 61.4

Additional information on 2-Fluorobenzo[d]thiazol-5-ol

Recent Advances in the Study of 2-Fluorobenzo[d]thiazol-5-ol (CAS: 1261564-25-3) in Chemical Biology and Pharmaceutical Research

2-Fluorobenzo[d]thiazol-5-ol (CAS: 1261564-25-3) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential as a lead molecule in various therapeutic areas.

The synthesis of 2-Fluorobenzo[d]thiazol-5-ol has been optimized in recent studies to improve yield and purity, which are critical for its application in drug development. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic fluorination to achieve these improvements. The compound's structural features, including the fluorine substituent and the thiazole ring, contribute to its enhanced stability and bioavailability, making it a promising candidate for further investigation.

In terms of biological activity, 2-Fluorobenzo[d]thiazol-5-ol has demonstrated notable efficacy in preclinical models. Studies have shown that it exhibits potent inhibitory effects on specific enzymes and receptors implicated in various diseases, including cancer and inflammatory disorders. For instance, recent findings indicate that the compound acts as a selective inhibitor of protein kinases involved in tumor proliferation, suggesting its potential as an anticancer agent. Additionally, its anti-inflammatory properties have been explored in models of autoimmune diseases, with promising results.

Mechanistic studies have further elucidated the molecular interactions of 2-Fluorobenzo[d]thiazol-5-ol with its biological targets. Structural analyses using X-ray crystallography and molecular docking simulations have revealed key binding motifs and interactions that underlie its inhibitory activity. These insights are invaluable for the rational design of derivatives with improved potency and selectivity, paving the way for the development of next-generation therapeutics.

The safety and pharmacokinetic profile of 2-Fluorobenzo[d]thiazol-5-ol have also been investigated in recent studies. Preliminary toxicology assessments indicate a favorable safety profile, with minimal off-target effects observed in animal models. Pharmacokinetic studies have demonstrated good oral bioavailability and metabolic stability, further supporting its potential as a drug candidate. However, additional studies are needed to fully characterize its ADME (absorption, distribution, metabolism, and excretion) properties and to assess its clinical viability.

In conclusion, 2-Fluorobenzo[d]thiazol-5-ol (CAS: 1261564-25-3) represents a promising scaffold for drug discovery, with demonstrated biological activity and a favorable safety profile. Ongoing research is expected to further explore its therapeutic potential and optimize its properties for clinical applications. The compound's unique structural features and mechanistic insights provide a solid foundation for the development of novel therapeutics in oncology, inflammation, and beyond.